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1-Nitropyrene 1-Nitropyrene 1-nitropyrene is a nitroarene that is pyrene substituted at the 1-position by a nitro group. A by-product of combustion, it is the predominant nitrated polycyclic aromatic hydrocarbon emitted in a diesel engine. It has a role as a carcinogenic agent. It derives from a hydride of a pyrene.
Brand Name: Vulcanchem
CAS No.: 5522-43-0
VCID: VC0107360
InChI: InChI=1S/C16H9NO2/c18-17(19)14-9-7-12-5-4-10-2-1-3-11-6-8-13(14)16(12)15(10)11/h1-9H
SMILES: C1=CC2=C3C(=C1)C=CC4=C(C=CC(=C43)C=C2)[N+](=O)[O-]
Molecular Formula: C16H9NO2
Molecular Weight: 247.25 g/mol

1-Nitropyrene

CAS No.: 5522-43-0

Reference Standards

VCID: VC0107360

Molecular Formula: C16H9NO2

Molecular Weight: 247.25 g/mol

1-Nitropyrene - 5522-43-0

CAS No. 5522-43-0
Product Name 1-Nitropyrene
Molecular Formula C16H9NO2
Molecular Weight 247.25 g/mol
IUPAC Name 1-nitropyrene
Standard InChI InChI=1S/C16H9NO2/c18-17(19)14-9-7-12-5-4-10-2-1-3-11-6-8-13(14)16(12)15(10)11/h1-9H
Standard InChIKey ALRLPDGCPYIVHP-UHFFFAOYSA-N
Impurities 1-Nitropyrene is available for research purposes at 97% (Aldrich Chemical Co., 1988) or greater than or equal to 95% purity with less than or equal to 0.1% total dinitropyrenes and pyrene (Chemsyn Science Laboratories, 1988).
SMILES C1=CC2=C3C(=C1)C=CC4=C(C=CC(=C43)C=C2)[N+](=O)[O-]
Canonical SMILES C1=CC2=C3C(=C1)C=CC4=C(C=CC(=C43)C=C2)[N+](=O)[O-]
Colorform Yellow needles or prisms from ethanol
Melting Point 155.0 °C
155 °C
Description 1-nitropyrene is a nitroarene that is pyrene substituted at the 1-position by a nitro group. A by-product of combustion, it is the predominant nitrated polycyclic aromatic hydrocarbon emitted in a diesel engine. It has a role as a carcinogenic agent. It derives from a hydride of a pyrene.
Shelf Life Photodecomposition to 2-propanol is readily induced by ultra-violet/ visible light.
Solubility 4.77e-08 M
Very soluble in diethyl ether; soluble in ethanol and benzene at 15 °C; soluble in toluene and tetrahydrofluorenone.
In water, 0.0118 mg/l @ 25 °C
Synonyms 1-nitropyrene
3-nitropyrene
PubChem Compound 21694
Last Modified Nov 11 2021
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